Cas no 158178-35-9 (1,2-Difluoro-4-(trifluoromethoxy)benzene)

1,2-Difluoro-4-(trifluoromethoxy)benzene is a fluorinated aromatic compound characterized by its unique substitution pattern, featuring two fluorine atoms at the 1- and 2-positions and a trifluoromethoxy group at the 4-position. This structure imparts high chemical stability, lipophilicity, and resistance to metabolic degradation, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The presence of multiple fluorine atoms enhances its electron-withdrawing properties, facilitating its use in cross-coupling reactions and as a building block for bioactive molecules. Its low polarizability and thermal stability further contribute to its utility in advanced material applications. The compound is typically handled under inert conditions due to its sensitivity to moisture.
1,2-Difluoro-4-(trifluoromethoxy)benzene structure
158178-35-9 structure
Product Name:1,2-Difluoro-4-(trifluoromethoxy)benzene
CAS No:158178-35-9
MF:C7H3F5O
MW:198.090139627457
MDL:MFCD18641903
CID:65489
Update Time:2025-05-28

1,2-Difluoro-4-(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

    • 1,2-Difluoro-4-(trifluoromethoxyl)benzene
    • 1,2-Difluoro-4-(trifluoromethoxy)benzene
    • 1,2-DIFLUORO-4-TRIFLUOROMETHOXYL-BENZENE
    • 1,2-DIFLUORO-4-TRIFLUOROMETHOXYBENZENE
    • 1-Trifluoromethoxy-2,3-difluorobenzene
    • Benzene,1,2-difluoro-3-(trifluoromethoxy)
    • 1,2-DIFLUORO-4-(TRIFLUOROMETHOXYL)-BENZENE
    • 2,3-Difluoro-1-(trifluoromethoxy)benzene
    • 2,3-Difluoro-1-(trifluoromethoxy)benzene 99%
    • Benzene, 1,2-difluoro-3-(trifluoromethoxy)-
    • MDL： MFCD18641903
    • Inchi： 1S/C7H3F5O/c8-4-2-1-3-5(6(4)9)13-7(10,11)12/h1-3H
    • InChI Key： IEWSBWIUOSSOJG-UHFFFAOYSA-N
    • SMILES： C1(F)=CC=CC(OC(F)(F)F)=C1F

Computed Properties

  • Exact Mass: 198.01000
  • Monoisotopic Mass: 198.01
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 9.2A^2

Experimental Properties

  • Density: 1.432±0.06 g/cm3(Predicted)
  • Boiling Point: 108.0±35.0 °C(Predicted)
  • PSA: 9.23000
  • LogP: 2.86340

1,2-Difluoro-4-(trifluoromethoxy)benzene Customs Data

  • HS CODE：2909309090

1,2-Difluoro-4-(trifluoromethoxy)benzene Pricemore >>

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1,2-Difluoro-4-(trifluoromethoxy)benzene Suppliers

Amadis Chemical Company Limited
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(CAS:158178-35-9)1,2-Difluoro-4-(trifluoromethoxy)benzene
Order Number:A1136179
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 22:41
Price ($):233.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:158178-35-9)1,2-Difluoro-4-(trifluoromethoxy)benzene
A1136179
Purity:99%
Quantity:25g
Price ($):233.0
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